3-chloro-2-[[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]methyl]benzoic acid

• IUPAC Name: 3-chloro-2-[[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]methyl]benzoic acid
• InChI: InChI=1S/C14H19ClN2O4S/c1-10-8-16(6-7-17(10)22(2,20)21)9-12-11(14(18)19)4-3-5-13(12)15/h3-5,10H,6-9H2,1-2H3,(H,18,19)/t10-/m1/s1
• InChI Key: BNLMJNPGIMPVDF-SNVBAGLBSA-N
• Canonical SMILES: CC1CN(CCN1S(=O)(=O)C)CC2=C(C=CC=C2Cl)C(=O)O
• Isomeric SMILES: C[C@@H]1CN(CCN1S(=O)(=O)C)CC2=C(C=CC=C2Cl)C(=O)O
• Molecular Formula: C14H19ClN2O4S
• Molecular Weight: 346.8 g/mol

Description

3-chloro-2-[[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]methyl]benzoic acid, also known as CMPB, is a chemical compound that has been extensively studied for its potential use in the field of medicinal chemistry. CMPB has been found to possess a variety of unique properties that make it an attractive candidate for further research.

Mechanism of Action

The exact mechanism of action of 3-chloro-2-[[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]methyl]benzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and pain. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activation of nuclear factor kappa B (NF-kB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and physiological effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, and to decrease the expression of adhesion molecules that are involved in the recruitment of immune cells to sites of inflammation. Additionally, this compound has been found to reduce the activation of microglia, immune cells that play a key role in the development of neuroinflammation.

Advantages and Limitations for Lab Experiments

3-chloro-2-[[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]methyl]benzoic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable under a wide range of conditions. Additionally, it has been shown to have a high degree of selectivity for its target enzymes and signaling pathways. However, there are also limitations to its use. This compound has been found to have low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-chloro-2-[[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]methyl]benzoic acid. One area of interest is the development of new analogs and derivatives of this compound that may have improved pharmacological properties. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify its potential therapeutic targets. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of this compound as a potential therapeutic agent in humans.

Synthesis Methods

The synthesis of 3-chloro-2-[[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]methyl]benzoic acid involves a multi-step process that begins with the reaction of 3-chlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with the amine 3-methyl-4-methylsulfonylpiperazine in the presence of a base to yield this compound.

Scientific Research Applications

3-chloro-2-[[(3R)-3-methyl-4-methylsulfonylpiperazin-1-yl]methyl]benzoic acid has been studied for its potential use as a therapeutic agent in the treatment of various diseases. It has been found to exhibit potent anti-inflammatory and analgesic effects, and has also been shown to have antitumor activity. Additionally, this compound has been investigated for its potential use in the treatment of Parkinson's disease and other neurological disorders.